Cas no 187607-84-7 (methyl 7-bromo-4-chloro-1H-indole-2-carboxylate)

• Product Name: methyl 7-bromo-4-chloro-1H-indole-2-carboxylate
• CAS No: 187607-84-7
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• MDL: MFCD30296216
• CID: 5614250
• PubChem ID: 54315844
• Update Time: 2025-05-26

methyl 7-bromo-4-chloro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-bromo-4-chloro-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 7-bromo-4-chloro-, methyl ester

• MDL： MFCD30296216
• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)8-4-5-7(12)3-2-6(11)9(5)13-8/h2-4,13H,1H3
• InChI Key： SOCIOFXLZISPIA-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2Br)C=C1C(OC)=O

Experimental Properties

• Density: 1.718±0.06 g/cm3(Predicted)
• Boiling Point: 411.9±40.0 °C(Predicted)
• pka: 12.40±0.30(Predicted)

Additional information on methyl 7-bromo-4-chloro-1H-indole-2-carboxylate

Methyl 7-Bromo-4-Chloro-1H-Indole-2-Carboxylate

Methyl 7-bromo-4-chloro-1H-indole-2-carboxylate (CAS No. 187607-84-7) is a synthetic organic compound with a complex aromatic structure. This compound belongs to the indole derivative family, which has been extensively studied for its potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule consists of an indole ring system substituted with a bromine atom at position 7, a chlorine atom at position 4, and a methyl ester group at position 2. These substituents significantly influence the compound's chemical reactivity, stability, and biological activity.

The synthesis of methyl 7-bromo-4-chloro-1H-indole-2-carboxylate typically involves multi-step organic reactions. One common approach is the bromination and chlorination of an indole derivative followed by esterification to introduce the methyl group. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of methyl 7-bromo-4-chloro-1H-indole-2-carboxylate lies in its potential as a precursor for bioactive molecules. Indole derivatives are known for their ability to modulate various cellular pathways, making them valuable in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that certain indole derivatives can inhibit key enzymes involved in cancer cell proliferation, offering a novel avenue for anti-cancer therapies.

In addition to its role in pharmaceutical research, methyl 7-bromo-4-chloro-1H-indole-2-carboxylate has also found applications in agrochemicals. Its ability to interact with plant receptors makes it a candidate for developing new classes of pesticides or growth regulators. Recent research has focused on optimizing its bioavailability and reducing potential environmental toxicity, ensuring sustainable agricultural practices.

The physical properties of methyl 7-bromo-4-chloro-1H-indole-2-carboxylate are also of significant interest. Its melting point, solubility, and stability under various conditions have been characterized in detail. These properties are critical for determining its suitability in different industrial processes and formulations. For example, its high stability under thermal conditions makes it ideal for use in high-throughput screening assays commonly employed in drug discovery.

From a structural perspective, the presence of halogen substituents (bromine and chlorine) at specific positions on the indole ring enhances the molecule's electronic properties. This modulation allows for greater flexibility in designing compounds with desired pharmacokinetic profiles. Recent computational studies have utilized molecular docking techniques to predict how methyl 7-bromo-4-chloro-1H-indole-2-carboxylate interacts with target proteins at the molecular level, providing insights into its potential therapeutic applications.

In conclusion, methyl 7-bromo-4-chloro-1H-indole-2-carboxylate is a versatile compound with diverse applications across multiple scientific domains. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As advancements in synthetic chemistry continue to evolve, the potential for this compound to contribute to innovative solutions in medicine and agriculture remains vast.